Cas no 1806907-64-1 (2-Cyano-5-(difluoromethyl)-3-methylpyridine-6-acetonitrile)

• Product Name: 2-Cyano-5-(difluoromethyl)-3-methylpyridine-6-acetonitrile
• CAS No: 1806907-64-1
• MF: C₁₀H₇F₂N₃
• MW: 207.179488420486
• CID: 4876800
• Update Time: 2025-08-04

2-Cyano-5-(difluoromethyl)-3-methylpyridine-6-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-5-(difluoromethyl)-3-methylpyridine-6-acetonitrile

• Inchi： 1S/C10H7F2N3/c1-6-4-7(10(11)12)8(2-3-13)15-9(6)5-14/h4,10H,2H2,1H3
• InChI Key： NRTZVQRCTUENNC-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C)=C(C#N)N=C1CC#N)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 311
• XLogP3: 1.6
• Topological Polar Surface Area: 60.5

Additional information on 2-Cyano-5-(difluoromethyl)-3-methylpyridine-6-acetonitrile

Introduction to 2-Cyano-5-(difluoromethyl)-3-methylpyridine-6-acetonitrile (CAS No. 1806907-64-1) and Its Applications in Modern Chemical Biology

The compound 2-Cyano-5-(difluoromethyl)-3-methylpyridine-6-acetonitrile (CAS No. 1806907-64-1) represents a significant advancement in the field of chemical biology, particularly in the design and synthesis of novel pharmaceutical intermediates. Its unique structural features, including the presence of a cyano group, a difluoromethyl substituent, and an acetonitrile moiety, make it a versatile building block for various bioactive molecules. This introduction explores the compound's chemical properties, synthetic pathways, and its emerging role in cutting-edge research.

At the heart of this compound's utility lies its molecular architecture. The cyano group at the 2-position introduces a strong electron-withdrawing effect, which can modulate the reactivity of adjacent functional groups. Meanwhile, the difluoromethyl group at the 5-position enhances lipophilicity and metabolic stability, making it an attractive feature for drug-like molecules. The 3-methylpyridine core provides a scaffold that is widely recognized in medicinal chemistry for its ability to interact with biological targets. Finally, the acetonitrile moiety at the 6-position offers additional sites for further derivatization, enabling the synthesis of a diverse array of analogs.

The synthesis of 2-Cyano-5-(difluoromethyl)-3-methylpyridine-6-acetonitrile typically involves multi-step organic transformations that highlight modern synthetic methodologies. One common approach begins with the functionalization of commercially available pyridine precursors. For instance, 3-methylpyridine can be subjected to cyanoation at the 2-position using cyanating agents such as copper(I) cyanide or potassium cyanide under controlled conditions. Subsequent electrophilic aromatic substitution with a difluoromethylating agent like Selectfluor® introduces the difluoromethyl group at the 5-position. The final step often involves nitrile formation, which can be achieved through reductive amination or direct cyanation reactions.

In recent years, this compound has garnered attention in the development of small-molecule inhibitors targeting various therapeutic areas. For example, studies have demonstrated its potential as a precursor to kinase inhibitors, where the electron-withdrawing nature of the cyano group and the lipophilic properties of the difluoromethyl substituent contribute to enhanced binding affinity to protein targets. Additionally, derivatives of this compound have been explored as antiviral agents, leveraging their ability to disrupt viral replication cycles by interfering with key enzymatic pathways.

The role of fluorinated compounds in medicinal chemistry is well-documented, and 2-Cyano-5-(difluoromethyl)-3-methylpyridine-6-acetonitrile exemplifies this trend. Fluoroalkyl groups are known to improve pharmacokinetic profiles by increasing metabolic stability and reducing susceptibility to enzymatic degradation. Furthermore, their ability to modulate electronic properties makes them valuable for tuning binding interactions with biological macromolecules. Recent computational studies have also highlighted how fluorine atoms can influence conformational flexibility in drug candidates, potentially leading to more potent and selective inhibitors.

Another emerging application of this compound is in materials science, where its pyridine-based scaffold serves as a precursor for functionalized polymers and coatings. The presence of multiple reactive sites allows for copolymerization with other monomers, resulting in materials with tailored properties such as enhanced thermal stability or biodegradability. These advancements underscore the broad utility of 2-Cyano-5-(difluoromethyl)-3-methylpyridine-6-acetonitrile beyond traditional pharmaceutical applications.

From a regulatory perspective, compounds like this one must undergo rigorous characterization to ensure safety and efficacy before being considered for clinical use. Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are employed to confirm structural integrity and purity. Additionally, computational modeling plays a crucial role in predicting potential side effects and optimizing pharmacokinetic profiles early in the development process.

The future directions for research involving 2-Cyano-5-(difluoromethyl)-3-methylpyridine-6-acetonitrile are promising and multifaceted. Efforts are underway to develop more efficient synthetic routes that minimize waste and improve scalability. Furthermore, collaborations between academia and industry are fostering innovative approaches to harnessing this compound's potential in drug discovery programs worldwide. As our understanding of biological systems continues to evolve, so too will the applications of this versatile intermediate.